Cas no 50778-63-7 (2,5-bis(2,2,2-trifluoroethoxy)benzamide)

• Product Name: 2,5-bis(2,2,2-trifluoroethoxy)benzamide
• CAS No: 50778-63-7
• MF: C₁₁H₉F₆NO₃
• MW: 317.184484243393
• CID: 1569244
• PubChem ID: 2727065
• Update Time: 2025-04-21

2,5-bis(2,2,2-trifluoroethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2,2,2-trifluoroethoxy)benzamide
• 50778-63-7
• DCKYXXJKJFMWFZ-UHFFFAOYSA-N
• SCHEMBL11786444
• IDI1_016419
• Maybridge3_005032
• HMS1445E16
• 2,5-bis-(2,2,2-Trifluoroethoxy)benzamide

• Inchi： 1S/C11H9F6NO3/c12-10(13,14)4-20-6-1-2-8(7(3-6)9(18)19)21-5-11(15,16)17/h1-3H,4-5H2,(H2,18,19)
• InChI Key： DCKYXXJKJFMWFZ-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1C(N)=O)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 317.04867
• Monoisotopic Mass: 317.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.429
• Boiling Point: 297.6°C at 760 mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.441
• PSA: 61.55